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Compound of Interest

Compound Name: 2-Phenylethanethiol

Cat. No.: B1584568

An In-depth Technical Guide to 2-
Phenylethanethiol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Phenylethanethiol, also known as phenethyl mercaptan, is an organosulfur compound with
the chemical formula C8H10S.[1] It is a colorless liquid with a characteristic odor and is of
significant interest in various fields of chemical and pharmaceutical research. Its unique
properties, stemming from the presence of a thiol group and a phenyl ring, make it a versatile
building block in organic synthesis and a subject of study in medicinal chemistry and materials
science. This guide provides a comprehensive overview of its physicochemical properties,
synthesis, analytical methods, and potential biological significance.

Physicochemical Properties of 2-Phenylethanethiol

A clear understanding of the physical and chemical properties of 2-phenylethanethiol is
fundamental for its application in research and development. The following table summarizes
its key quantitative data.
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Property Value Reference
Molecular Formula C8H10S [1112]
Molecular Weight 138.23 g/mol [1][2]

CAS Number 4410-99-5 [2]

Density 1.032 g/mL at 25 °C

Boiling Point 217-218 °C

Refractive Index n20/D 1.560

Phenethyl mercaptan, 2-
Synonyms Phenylethyl mercaptan, [1]

Benzeneethanethiol

Experimental Protocols
Synthesis of 2-Phenylethanethiol

A common and effective method for the laboratory-scale synthesis of 2-phenylethanethiol
involves the reaction of a phenethyl halide with thiourea, followed by hydrolysis of the resulting
isothiouronium salt.

Materials:

Phenethyl bromide or phenethyl chloride

Thiourea

95% Ethanol

5 N Sodium carbonate solution

2 N Hydrochloric acid

Anhydrous magnesium sulfate

Nitrogen gas
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Procedure:

Formation of the Isothiouronium Salt: In a round-bottomed flask, combine 1 mole of
phenethyl bromide (or chloride) with 1.1 moles of thiourea in 50 mL of 95% ethanol.

Reflux the mixture for 6 hours.

Upon cooling, the phenethylthiouronium salt will crystallize.

Filter the salt and use it in the next step without further purification.

Hydrolysis: In a two-necked flask, suspend 1 mole of the phenethylthiouronium salt in 300
mL of 5 N sodium carbonate solution.

Reflux the mixture for 2 hours under a slow stream of nitrogen.

Work-up: Cool the reaction mixture and acidify with 2 N hydrochloric acid.

The 2-phenylethanethiol will separate as an oily layer. Separate this layer.

Dry the organic layer over anhydrous magnesium sulfate.

Purification: Fractionally distill the product under vacuum in a nitrogen atmosphere. The
boiling point is approximately 105 °C at 23 mmHg. The expected yield is around 70%.

Purity Determination by Gas Chromatography-Mass
Spectrometry (GC-MS)

Ensuring the purity of synthesized 2-phenylethanethiol is critical for its application. GC-MS is

a powerful technique for this purpose.

Instrumentation:

Gas chromatograph equipped with a mass selective detector (e.g., Agilent 7890A GC with
5975C MS).

Capillary column (e.g., DB-5MS, 30 m x 0.25 mm 1.D., 0.25 um film thickness).
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GC-MS Conditions:

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

e Inlet Temperature: 280 °C.
e Injection Mode: Split (e.g., 20:1 ratio).
e Oven Temperature Program:
o Initial temperature: 40 °C, hold for 1 minute.
o Ramp: 20 °C/min to 250 °C.
o Hold: 10 minutes at 250 °C.
e MS Transfer Line Temperature: 250 °C.
¢ lon Source Temperature: 200 °C.
e Electron Impact Energy: 70 eV.
e Mass Scan Range: m/z 50-600.
Sample Preparation:

Dilute a small amount of the synthesized 2-phenylethanethiol in a suitable solvent (e.qg.,
dichloromethane or ethanol) before injection.

Applications in Research and Drug Development
2-Phenylethanethiol serves as a versatile tool in various research applications:

e Organic Synthesis: It is used as a building block to introduce the phenethylthiol moiety into
larger molecules.

o Nanomaterials: It has been utilized in the preparation of gold nanoclusters, where it acts as a
stabilizing ligand.
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e Mass Spectrometry: It can be employed as a derivatization reagent for phosphorylated
peptides to enhance their ionization efficiency in matrix-assisted laser desorption/ionization
mass spectrometry (MALDI-MS).

Potential Signaling Pathway Involvement

While direct studies on the signaling pathways modulated by 2-phenylethanethiol are limited,
we can infer potential interactions based on its structural similarity to other well-researched
compounds, such as phenethyl isothiocyanate (PEITC), and the known metabolic pathways of
thiols.

Hypothetical Metabolic and Signaling Pathway of 2-
Phenylethanethiol

The following diagram illustrates a plausible metabolic and signaling cascade for 2-
phenylethanethiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [what is the molecular weight of 2-phenylethanethiol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584568#what-is-the-molecular-weight-of-2-
phenylethanethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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